5-propoxy-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridine;hydrochloride
5-propoxy-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridine;hydrochloride
Highly potent and selective 5-HT1B agonist (Ki = 2.0 nM compared to values of 89 (5-HT1A), 860 (5-HT1C), 49 (5-HT1D) and 1600 nM (5-HT2)). Shows many behavioural effects, reducing aggression and food intake. Additionally, enhances cocaine reinforcement.
CP 94,253 is an agonist of the serotonin (5-HT) receptor subtype 5-HT1B (Ki = 2 nM in a radioligand binding assay). It is selective for 5-HT1B over 5-HT1A, 5-HT1D, 5-HT1C, and 5-HT2 receptors (Kis = 89, 49, 860, and 1,600 nM, respectively). CP 94,253 (10 and 17 mg/kg) reduces aggressive behavior in a resident-intruder test in mice, as well as decreases alcohol-induced aggression in mice with an ED50 value of 3.8 mg/kg. It decreases the time mice spend immobile in the forced swim test by 43%, indicating antidepressant-like activity, when administered at a dose of 5 mg/kg. CP 94,253 (2.5 mg/kg) also increases drinking in the Vogel punished drinking task, indicating anxiolytic-like activity, in rats.
Potent, selective 5-HT1B agonist (Ki values are 89, 2, 860, 49 and 1,600 nM for 5-HT1A, 5-HT1B, 5-HT1C, 5-HT1D and 5-HT2 receptors respectively). Centrally active upon systemic administration in vivo.
CP 94,253 is an agonist of the serotonin (5-HT) receptor subtype 5-HT1B (Ki = 2 nM in a radioligand binding assay). It is selective for 5-HT1B over 5-HT1A, 5-HT1D, 5-HT1C, and 5-HT2 receptors (Kis = 89, 49, 860, and 1,600 nM, respectively). CP 94,253 (10 and 17 mg/kg) reduces aggressive behavior in a resident-intruder test in mice, as well as decreases alcohol-induced aggression in mice with an ED50 value of 3.8 mg/kg. It decreases the time mice spend immobile in the forced swim test by 43%, indicating antidepressant-like activity, when administered at a dose of 5 mg/kg. CP 94,253 (2.5 mg/kg) also increases drinking in the Vogel punished drinking task, indicating anxiolytic-like activity, in rats.
Potent, selective 5-HT1B agonist (Ki values are 89, 2, 860, 49 and 1,600 nM for 5-HT1A, 5-HT1B, 5-HT1C, 5-HT1D and 5-HT2 receptors respectively). Centrally active upon systemic administration in vivo.
Brand Name:
Vulcanchem
CAS No.:
845861-39-4
VCID:
VC0004337
InChI:
InChI=1S/C15H19N3O.ClH/c1-2-9-19-14-4-3-13-15(18-14)12(10-17-13)11-5-7-16-8-6-11;/h3-5,10,16-17H,2,6-9H2,1H3;1H
SMILES:
CCCOC1=NC2=C(C=C1)NC=C2C3=CCNCC3.Cl
Molecular Formula:
C15H20ClN3O
Molecular Weight:
293.79 g/mol
5-propoxy-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridine;hydrochloride
CAS No.: 845861-39-4
Cat. No.: VC0004337
Molecular Formula: C15H20ClN3O
Molecular Weight: 293.79 g/mol
* For research use only. Not for human or veterinary use.
![5-propoxy-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridine;hydrochloride - 845861-39-4](/images/no_structure.jpg)
Specification
| Description | Highly potent and selective 5-HT1B agonist (Ki = 2.0 nM compared to values of 89 (5-HT1A), 860 (5-HT1C), 49 (5-HT1D) and 1600 nM (5-HT2)). Shows many behavioural effects, reducing aggression and food intake. Additionally, enhances cocaine reinforcement. CP 94,253 is an agonist of the serotonin (5-HT) receptor subtype 5-HT1B (Ki = 2 nM in a radioligand binding assay). It is selective for 5-HT1B over 5-HT1A, 5-HT1D, 5-HT1C, and 5-HT2 receptors (Kis = 89, 49, 860, and 1,600 nM, respectively). CP 94,253 (10 and 17 mg/kg) reduces aggressive behavior in a resident-intruder test in mice, as well as decreases alcohol-induced aggression in mice with an ED50 value of 3.8 mg/kg. It decreases the time mice spend immobile in the forced swim test by 43%, indicating antidepressant-like activity, when administered at a dose of 5 mg/kg. CP 94,253 (2.5 mg/kg) also increases drinking in the Vogel punished drinking task, indicating anxiolytic-like activity, in rats. Potent, selective 5-HT1B agonist (Ki values are 89, 2, 860, 49 and 1,600 nM for 5-HT1A, 5-HT1B, 5-HT1C, 5-HT1D and 5-HT2 receptors respectively). Centrally active upon systemic administration in vivo. |
|---|---|
| CAS No. | 845861-39-4 |
| Molecular Formula | C15H20ClN3O |
| Molecular Weight | 293.79 g/mol |
| IUPAC Name | 5-propoxy-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridine;hydrochloride |
| Standard InChI | InChI=1S/C15H19N3O.ClH/c1-2-9-19-14-4-3-13-15(18-14)12(10-17-13)11-5-7-16-8-6-11;/h3-5,10,16-17H,2,6-9H2,1H3;1H |
| Standard InChI Key | PIIOXKQIZCVXMD-UHFFFAOYSA-N |
| SMILES | CCCOC1=NC2=C(C=C1)NC=C2C3=CCNCC3.Cl |
| Canonical SMILES | CCCOC1=NC2=C(C=C1)NC=C2C3=CCNCC3.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator